Cas no 1251706-68-9 (N-(2-chlorophenyl)methyl-4-(1H-pyrrol-1-yl)butanamide)

• Product Name: N-(2-chlorophenyl)methyl-4-(1H-pyrrol-1-yl)butanamide
• CAS No: 1251706-68-9
• MF: C₁₅H₁₇ClN₂O
• MW: 276.761282682419
• CID: 6134803
• PubChem ID: 49678214
• Update Time: 2025-06-14

N-(2-chlorophenyl)methyl-4-(1H-pyrrol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-4-(1H-pyrrol-1-yl)butanamide
• N-[(2-chlorophenyl)methyl]-4-pyrrol-1-ylbutanamide
• VU0529442-1
• AKOS024529005
• 1251706-68-9
• SR-01000926544-1
• N-(2-chlorobenzyl)-4-(1H-pyrrol-1-yl)butanamide
• N-[(2-chlorophenyl)methyl]-4-(1H-pyrrol-1-yl)butanamide
• SR-01000926544
• F6015-0060

• Inchi： 1S/C15H17ClN2O/c16-14-7-2-1-6-13(14)12-17-15(19)8-5-11-18-9-3-4-10-18/h1-4,6-7,9-10H,5,8,11-12H2,(H,17,19)
• InChI Key： IIABDFJVRXMVBP-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)CCCN1C=CC=C1

Computed Properties

• Exact Mass: 276.1029409g/mol
• Monoisotopic Mass: 276.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34Ų

Additional information on N-(2-chlorophenyl)methyl-4-(1H-pyrrol-1-yl)butanamide

Comprehensive Overview of N-(2-chlorophenyl)methyl-4-(1H-pyrrol-1-yl)butanamide (CAS No. 1251706-68-9): Properties, Applications, and Research Insights

The compound N-(2-chlorophenyl)methyl-4-(1H-pyrrol-1-yl)butanamide (CAS No. 1251706-68-9) is a specialized organic molecule that has garnered attention in pharmaceutical and biochemical research due to its unique structural features. This amide derivative incorporates a 2-chlorophenyl group and a pyrrole ring, which are known to influence its reactivity and potential biological activity. Researchers are particularly interested in its structure-activity relationship (SAR), as these motifs are frequently explored in drug discovery for their ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like N-(2-chlorophenyl)methyl-4-(1H-pyrrol-1-yl)butanamide has surged, driven by their applications in medicinal chemistry and material science. A common query among scientists is how the chlorophenyl and pyrrole moieties contribute to the compound's stability and solubility. Studies suggest that the electron-withdrawing nature of the chlorine atom may enhance binding affinity in certain enzymatic systems, while the pyrrole ring could facilitate π-π stacking interactions.

From a synthetic perspective, CAS No. 1251706-68-9 is often synthesized via amide coupling reactions, a topic frequently searched in organic synthesis forums. Optimizing yield and purity remains a challenge, prompting discussions on green chemistry approaches to reduce waste. Environmental considerations are increasingly relevant, aligning with global trends toward sustainable chemical production.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC, techniques widely covered in academic literature. The molecular weight (C₁₅H₁₇ClN₂O) and logP values are critical parameters for researchers evaluating its drug-likeness—a trending topic in computational chemistry circles. Predictive models using AI-driven tools are now being employed to simulate its pharmacokinetic properties.

Beyond pharmaceuticals, N-(2-chlorophenyl)methyl-4-(1H-pyrrol-1-yl)butanamide has potential in agrochemical research, where modified amides are investigated for plant protection. This intersects with popular searches on bioactive small molecules and crop yield enhancement. However, rigorous toxicity studies and regulatory compliance remain prerequisites for such applications, emphasizing the need for interdisciplinary collaboration.

In summary, CAS No. 1251706-68-9 exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its study addresses both fundamental questions in molecular design and practical challenges in industrial scalability, making it a compelling subject for ongoing research.